![molecular formula C14H16N2O3 B7571398 1-[3-[(5-Propan-2-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethanone](/img/structure/B7571398.png)
1-[3-[(5-Propan-2-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethanone
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Overview
Description
1-[3-[(5-Propan-2-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethanone, also known as OPM-2, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. OPM-2 belongs to the class of oxadiazole derivatives and has been shown to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
1-[3-[(5-Propan-2-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethanone exerts its effects by binding to and modulating the activity of various ion channels and receptors in the brain. Specifically, this compound has been shown to interact with GABA-A receptors, NMDA receptors, and voltage-gated calcium channels. By modulating the activity of these targets, this compound can alter neuronal excitability and synaptic transmission, leading to changes in behavior and physiology.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to increase GABAergic neurotransmission, reduce glutamatergic neurotransmission, and decrease calcium influx into neurons. These effects are thought to underlie the anxiolytic and antidepressant-like effects of this compound observed in behavioral assays.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[3-[(5-Propan-2-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethanone in lab experiments is its specificity for certain ion channels and receptors. By targeting specific molecular targets, this compound can provide insights into the mechanisms underlying neuronal excitability and synaptic transmission. However, one limitation of this compound is its relatively low potency compared to other compounds targeting the same molecular targets. Additionally, the effects of this compound may be dependent on the experimental conditions and the specific model system used.
Future Directions
There are several potential future directions for research on 1-[3-[(5-Propan-2-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethanone. One area of interest is the development of more potent analogs of this compound that can more effectively modulate the activity of its molecular targets. Another area of interest is the investigation of the long-term effects of this compound on neuronal function and behavior. Finally, the potential therapeutic applications of this compound for psychiatric disorders warrant further investigation.
Synthesis Methods
The synthesis of 1-[3-[(5-Propan-2-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethanone involves the reaction of 3-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)anisole with ethyl benzoylacetate in the presence of a catalyst. The reaction proceeds via a nucleophilic substitution mechanism and yields this compound as the final product. The purity of the synthesized compound can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
1-[3-[(5-Propan-2-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethanone has been shown to have potential applications in scientific research, particularly in the field of neuroscience. Studies have demonstrated that this compound can modulate the activity of certain ion channels and receptors in the brain, leading to alterations in neuronal excitability and synaptic transmission. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting its potential as a therapeutic agent for psychiatric disorders.
Properties
IUPAC Name |
1-[3-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methoxy]phenyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3/c1-9(2)14-15-13(16-19-14)8-18-12-6-4-5-11(7-12)10(3)17/h4-7,9H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJXNOANUYNKAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=NO1)COC2=CC=CC(=C2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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